Cas no 6671-49-4 (Benzenesulfonic acid,4-chloro-3-nitro-, potassium salt (1:1))

• Product Name: Benzenesulfonic acid,4-chloro-3-nitro-, potassium salt (1:1)
• CAS No: 6671-49-4
• Molecular Formula: C₆H₄CLNO₅S^.K
• Molecular Weight: 275.70802
• CID: 515408
• PubChem ID: 81181

Benzenesulfonic acid,4-chloro-3-nitro-, potassium salt (1:1) Properties

Names and Identifiers

• Benzenesulfonic acid,4-chloro-3-nitro-, potassium salt (1:1)
• potassium 4-chloro-3-nitrobenzenesulphonate
• potassium,4-chloro-3-nitrobenzenesulfonate
• AC1L30S9
• AC1Q1U2H
• AG-G-51738
• AR-1L1503
• CTK5C5079
• EINECS 229-709-5
• MolPort-000-630-339
• Benzenesulfonic acid, 4-chloro-3-nitro-, potassium salt
• NS00082424
• Potassium 1-chloro-2-nitrobenzene-4-sulfonate
• DTXSID7064449
• W-110174
• Potassium 4-chloro-3-nitrobenzenesulfonate
• NSC 202712
• LOEIXPJQKVLCSA-UHFFFAOYSA-M
• NSC-202712
• Potassium 3-nitro-4-chlorobenzensulfonate
• potassium 4-chloro-3 nitrobenzenesulfonate
• 6G9RA7KHZ3
• Benzenesulfonic acid, 4-chloro-3-nitro-, potassium salt (1:1)
• SCHEMBL9585856
• potassium 4-chloro-3,5-nitrobenzenesulfonate
• 6671-49-4

• InChIKey： LOEIXPJQKVLCSA-UHFFFAOYSA-M
• Inchi： InChI=1S/C6H4ClNO5S.K/c7-5-2-1-4(14(11,12)13)3-6(5)8(9)10;/h1-3H,(H,11,12,13);/q;+1/p-1
• SMILES： C1=CC(=C(C=C1S(=O)(=O)[O-])[N+](=O)[O-])Cl.[K+]

Computed Properties

• Exact Mass: 274.90579
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 274.906
• Heavy Atom Count: 15
• Complexity: 305
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 111A^2

Experimental Properties

• LogP: 3.09890
• PSA: 100.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives